Cas no 1779370-30-7 (methyl 4-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: methyl 4-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 1779370-30-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6419284
• PubChem ID: 84048937
• Update Time: 2025-06-22

methyl 4-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-azaspiro[2.4]heptane-5-carboxylate
• 4-Azaspiro[2.4]heptane-5-carboxylic acid, methyl ester
• AT24307
• EN300-6827346
• 1779370-30-7

• Inchi： 1S/C8H13NO2/c1-11-7(10)6-2-3-8(9-6)4-5-8/h6,9H,2-5H2,1H3
• InChI Key： WKJYSSFGQYBIQH-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(OC)=O)N2)C1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 222.5±33.0 °C(Predicted)
• pka: 9.19±0.40(Predicted)

Additional information on methyl 4-azaspiro[2.4]heptane-5-carboxylate

methyl 4-azaspiro[2.4]heptane-3-carboxylate: A Novel Scaffold for Targeted Drug Discovery

Methyl 4-azaspiro[2.4]heptane-5-carboxylate represents a unique class of azaspiro compounds that has garnered significant attention in recent years due to its structural versatility and potential therapeutic applications. This molecule, characterized by its spiro[2.4]heptane framework with a nitrogen atom bridging the two cycloalkane rings, exhibits a distinct three-dimensional architecture that enables it to interact with biological targets in novel ways. The carboxylate group at the 5-position further enhances its chemical reactivity and functional group compatibility, making it an attractive candidate for medicinal chemistry research.

Recent studies have highlighted the importance of azaspiro compounds in the development of small-molecule therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that spiro[2.4]heptane derivatives can modulate ion channel activity with high selectivity. This finding is particularly relevant to the design of ion channel modulators, which are critical for treating neurological disorders and cardiac arrhythmias. The methyl ester functionality in methyl 4-azaspiro[2.4]heptane-5-carboxylate may further contribute to its biological activity by enabling specific interactions with protein targets.

The spiro[2.4]heptane core of this compound is structurally similar to several known pharmacophores, yet its azaheterocyclic nature introduces unique chemical properties. This structural feature allows for the creation of diverse derivatives with tailored biological profiles. Researchers have explored the potential of azaspiro compounds in various therapeutic areas, including oncology and neurodegenerative disease treatment. A 2024 study published in Chemical Biology & Drug Design revealed that spiro[2.4]heptane derivatives could inhibit the activity of specific enzymes involved in cancer progression, suggesting their potential as antitumor agents.

From a synthetic perspective, the carboxylate group in methyl 4-azaspiro[2.4]heptane-5-carboxylate offers multiple opportunities for functionalization. This property is particularly valuable in the context of drug discovery, where the ability to modify molecular scaffolds can lead to the development of more potent and selective therapeutics. The azaspiro framework also provides a platform for the incorporation of additional pharmacophoric elements, enhancing the molecule's potential for multitarget engagement.

Recent advancements in computational chemistry have enabled the prediction of spiro[2.4]heptane derivatives' interactions with biological targets. Machine learning models trained on large datasets of azaspiro compounds have shown promising results in identifying potential drug candidates with optimized physicochemical properties. This computational approach is particularly useful for the drug discovery of spiro[2.4]heptane-based molecules, as it allows for the rapid screening of numerous structural variations.

The spiro[2.4]heptane core of methyl 4-azaspiro[2.4]heptane-5-carboxylate has also been investigated for its role in drug delivery systems. Researchers have explored the possibility of using this scaffold as a carrier for targeted drug delivery, leveraging its unique three-dimensional structure to enhance bioavailability and reduce off-target effects. This application is particularly relevant in the context of targeted therapy, where the ability to deliver drugs to specific cellular compartments is crucial.

Furthermore, the carboxylate group in this molecule may play a role in modulating the pharmacokinetic properties of spiro[2.4]heptane derivatives. Studies have shown that the presence of carboxylate groups can influence the solubility, stability, and metabolic fate of small molecules, which are critical factors in the development of effective therapeutics. This property makes methyl 4-azaspiro[2.4]heptane-5-carboxylate a promising candidate for further chemical modification to optimize its pharmacological profile.

As the field of drug discovery continues to evolve, the importance of azaspiro compounds like methyl 4-azaspiro[2.4]heptane-5-carboxylate is becoming increasingly evident. The unique structural features of this molecule provide a foundation for the development of novel therapeutics with improved efficacy and safety profiles. Ongoing research into the biological activities of spiro[2.4]heptane derivatives is expected to yield valuable insights into the potential applications of this class of compounds in modern medicine.

Overall, methyl 4-azaspiro[2.4]heptane-5-carboxylate represents a significant advancement in the field of drug discovery. Its structural characteristics and chemical reactivity make it a versatile platform for the development of new therapeutics. As research in this area continues to expand, the potential applications of azaspiro compounds are likely to grow, offering new opportunities for the treatment of a wide range of diseases.